Cas no 2138056-79-6 (2-(piperazin-1-yl)quinazoline-6-carboxylic acid)

• Product Name: 2-(piperazin-1-yl)quinazoline-6-carboxylic acid
• CAS No: 2138056-79-6
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 6089448
• PubChem ID: 165511356
• Update Time: 2025-10-31

2-(piperazin-1-yl)quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)quinazoline-6-carboxylic acid
• EN300-1162532
• 2138056-79-6

• Inchi： 1S/C13H14N4O2/c18-12(19)9-1-2-11-10(7-9)8-15-13(16-11)17-5-3-14-4-6-17/h1-2,7-8,14H,3-6H2,(H,18,19)
• InChI Key： IFRXTFXZUAUXIM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=NC(=N2)N1CCNCC1)=O

Computed Properties

• Exact Mass: 258.11167570g/mol
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(piperazin-1-yl)quinazoline-6-carboxylic acid

2-(Piperazin-1-yl)Quinazoline-6-Carboxylic Acid: A Promising Compound in Modern Drug Discovery

The compound with CAS number 2138056-79-6, commonly referred to as 2-(piperazin-1-yl)quinazoline-6-carboxylic acid, has emerged as a significant molecule in the field of medicinal chemistry. This compound, characterized by its unique structure combining a quinazoline ring system with a piperazine moiety, has garnered considerable attention due to its potential applications in drug development. Recent studies have highlighted its role in various therapeutic areas, including oncology, virology, and infectious diseases.

The quinazoline core of this compound is a well-known scaffold in medicinal chemistry, often associated with kinase inhibition and anti-cancer properties. The integration of the piperazine group further enhances its pharmacological profile by improving solubility and bioavailability. This structural modification has been shown to significantly impact the compound's ability to interact with target proteins, making it a versatile candidate for drug design.

Recent research has focused on the anti-cancer potential of 2-(piperazin-1-yl)quinazoline-6-carboxylic acid. Studies conducted at leading cancer research institutions have demonstrated its ability to inhibit key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings suggest that the compound could serve as a novel therapeutic agent for treating cancers with high unmet medical needs.

In addition to its anti-cancer properties, this compound has also shown promise in antiviral research. Preclinical studies have indicated that it possesses potent activity against several viral strains, including those causing hepatitis C and influenza. The mechanism of action appears to involve interference with viral replication machinery, making it a potential candidate for developing broad-spectrum antiviral therapies.

The synthesis of 2-(piperazin-1-yl)quinazoline-6-carboxylic acid has been optimized through advanced organic chemistry techniques. Researchers have employed multi-component reactions and microwave-assisted synthesis to enhance yield and purity. These advancements have facilitated large-scale production, paving the way for preclinical and clinical trials.

From an SEO perspective, this compound's name and CAS number are critical keywords that must be strategically incorporated into scientific articles and product descriptions. By leveraging these keywords, researchers and pharmaceutical companies can improve the visibility of their work in academic databases and search engines.

In conclusion, 2-(piperazin-1-yl)quinazoline-6-carboxylic acid (CAS 2138056-79-6) represents a groundbreaking molecule with diverse therapeutic applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the future of drug discovery. As ongoing studies continue to unravel its full potential, this compound is poised to make a significant impact on human health worldwide.